Cas no 124432-36-6 (1(2H)-Pyridineacetonitrile, 5-bromo-2-oxo-)

• Product Name: 1(2H)-Pyridineacetonitrile, 5-bromo-2-oxo-
• CAS No: 124432-36-6
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 2139759
• Update Time: 2023-08-04

1(2H)-Pyridineacetonitrile, 5-bromo-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-oxopyridin-1(2H)-yl)acetonitrile
• 1(2H)-Pyridineacetonitrile, 5-bromo-2-oxo-
• RPYTUGXJLQZESU-UHFFFAOYSA-N

• Inchi： 1S/C7H5BrN2O/c8-6-1-2-7(11)10(5-6)4-3-9/h1-2,5H,4H2
• InChI Key： RPYTUGXJLQZESU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(N(C=1)CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 284
• Topological Polar Surface Area: 44.1